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Compound of Interest

Compound Name: 6-Cyclohexylnorleucine

Cat. No.: B15487069 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the predicted chemical properties and

structure of 6-Cyclohexylnorleucine, a non-proteinogenic amino acid. Due to the limited

availability of direct experimental data for this specific compound in public literature, this

document extrapolates information from its parent molecule, norleucine, and related

cyclohexyl-containing amino acids.

Chemical Structure and Identification
6-Cyclohexylnorleucine is a derivative of the straight-chain amino acid norleucine. Its

structure is characterized by a cyclohexyl group attached to the terminal carbon (position 6) of

the hexanoic acid backbone.

Predicted Structure:

IUPAC Name: (S)-2-Amino-6-cyclohexylhexanoic acid (assuming the L-enantiomer, which is

common for amino acids in a biological context)

Molecular Formula: C12H23NO2

Canonical SMILES: C1CCC(CCC(C(=O)O)N)CC1

InChI Key: (Predicted) - A unique identifier would be generated upon synthesis and

characterization.
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Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 6-
Cyclohexylnorleucine. These values are estimated based on the known properties of

norleucine and the addition of a cyclohexyl moiety.[1][2][3][4]

Property Predicted Value Notes

Molecular Weight 213.32 g/mol
Calculated based on the

molecular formula.

Melting Point

Expected to be a crystalline

solid with a melting point

higher than norleucine (301

°C, decomposes) due to

increased molecular weight

and van der Waals forces.[3]

Experimental verification is

required.

Boiling Point

Not applicable; likely to

decompose at high

temperatures.

Amino acids typically

decompose before boiling.

Solubility

Predicted to have lower

solubility in water compared to

norleucine due to the

hydrophobic nature of the

cyclohexyl group.[2][3] Soluble

in organic solvents.

The presence of the polar

amino and carboxyl groups will

still allow for some aqueous

solubility.

pKa (Carboxyl) ~2.3 Similar to norleucine.[1][3]

pKa (Amino) ~9.8 Similar to norleucine.[1][3]

LogP

Predicted to be significantly

higher than norleucine,

indicating increased

lipophilicity.

The cyclohexyl group is a

bulky, non-polar moiety.
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As no specific synthesis protocol for 6-Cyclohexylnorleucine is publicly available, a general

workflow for the synthesis of a novel, non-proteinogenic amino acid is proposed. This workflow

is based on established methods for the synthesis of similar compounds, such as other

cyclohexyl amino acids.
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Generalized Workflow for Synthesis and Characterization
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Caption: Generalized workflow for the synthesis and characterization of 6-
Cyclohexylnorleucine.
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Experimental Protocols (Hypothetical)
The following outlines a potential, generalized experimental approach for the synthesis of 6-
Cyclohexylnorleucine. This is a hypothetical protocol and would require optimization.

Synthesis of N-Boc-6-Cyclohexylnorleucine Methyl Ester:

Starting Material: Commercially available N-Boc-L-glutamic acid γ-methyl ester.

Reduction: The γ-carboxylate is selectively reduced to the corresponding alcohol using a

mild reducing agent like borane-dimethyl sulfide complex.

Oxidation: The primary alcohol is then oxidized to the aldehyde using a reagent such as

Dess-Martin periodinane.

Wittig Reaction: A Wittig reaction with cyclohexylmethyltriphenylphosphonium bromide would

introduce the cyclohexylmethylene group.

Hydrogenation: The resulting alkene is then hydrogenated using a catalyst like Palladium on

carbon (Pd/C) to yield the saturated cyclohexyl side chain.

Deprotection: The Boc and methyl ester protecting groups are removed under acidic and

basic conditions, respectively, to yield the final product.

Purification: The crude product would be purified using column chromatography on silica gel,

followed by recrystallization to obtain the pure amino acid.

Characterization:

NMR Spectroscopy: 1H and 13C NMR spectra would be recorded to confirm the presence of

the cyclohexyl ring, the aliphatic chain, and the amino acid backbone.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be used to confirm

the molecular weight and elemental composition.

FTIR Spectroscopy: The presence of characteristic functional groups (amine, carboxylic

acid) would be confirmed by their vibrational frequencies.
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Potential Biological Activity and Signaling Pathways
While no biological activity has been reported for 6-Cyclohexylnorleucine, its structural

similarity to other non-proteinogenic amino acids suggests potential applications in drug

discovery. The introduction of a bulky, lipophilic cyclohexyl group could influence peptide

conformation and receptor binding.

A hypothetical signaling pathway where a peptide containing 6-Cyclohexylnorleucine might

act as a ligand for a G-protein coupled receptor (GPCR) is depicted below.
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Hypothetical GPCR Signaling Pathway
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Caption: Hypothetical GPCR signaling pathway involving a peptide containing 6-
Cyclohexylnorleucine.

Conclusion
6-Cyclohexylnorleucine represents a novel, non-proteinogenic amino acid with predicted

properties that make it an interesting candidate for incorporation into peptides and other

bioactive molecules. Its increased lipophilicity and steric bulk, conferred by the cyclohexyl

group, could lead to unique pharmacological profiles. Further research, including its synthesis,

purification, and biological evaluation, is necessary to fully elucidate its chemical and biological

characteristics. This guide provides a foundational understanding to support such future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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